Cas no 1805005-65-5 (4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805005-65-5
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4847726
• Update Time: 2025-05-20

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H10F2N2O/c1-13-7-3-5(4-11)2-6(12-7)8(9)10/h2-3,8H,4,11H2,1H3
• InChI Key： NUOLUBKSWDRVAJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine, with the CAS number 1805005-65-5, is a structurally unique pyridine derivative that has garnered significant attention in recent years due to its potential applications in various fields. This compound is characterized by the presence of three distinct substituents on the pyridine ring: an aminomethyl group at position 4, a difluoromethyl group at position 2, and a methoxy group at position 6. These substituents not only influence the chemical properties of the molecule but also play a crucial role in its biological activity and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-donating groups like the methoxy group and electron-withdrawing groups like the difluoromethyl group creates a unique electronic environment on the pyridine ring, making it an attractive candidate for various chemical reactions. For instance, the aminomethyl group can act as a nucleophile in substitution reactions, while the difluoromethyl group can participate in electrophilic substitutions due to its electron-withdrawing nature.

One of the most promising applications of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as antiviral agents and anticancer drugs. The combination of substituents on the pyridine ring allows for fine-tuning of pharmacokinetic properties, making it a versatile starting material for medicinal chemistry.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The electronic properties of the molecule make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the efficient synthesis of this compound, paving the way for its large-scale production and commercialization.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. The introduction of substituents at specific positions on the ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel catalytic methods and optimized reaction pathways to enhance the efficiency of this synthesis process.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of this compound. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine is a highly versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and material science, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.